2-(4-tert-butylphenoxy)-N-methylpropanamide

• IUPAC Name: 2-(4-tert-butylphenoxy)-N-methylpropanamide
• InChI: InChI=1S/C14H21NO2/c1-10(13(16)15-5)17-12-8-6-11(7-9-12)14(2,3)4/h6-10H,1-5H3,(H,15,16)
• InChI Key: UCKLXZPQYQLTLV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC)OC1=CC=C(C=C1)C(C)(C)C
• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol

Description

2-(4-tert-butylphenoxy)-N-methylpropanamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). AMPK is a cellular energy sensor that regulates metabolic pathways and plays a crucial role in maintaining cellular energy homeostasis. A-769662 has been shown to have potential therapeutic applications in the treatment of metabolic disorders, such as diabetes and obesity.

Scientific Research Applications

Polymer Synthesis and Copolymerization

“2-(4-tert-butylphenoxy)-N-methylpropanamide” is utilized in the synthesis of polymers and copolymers. . These copolymers can be tailored for various applications, including high-strength materials or coatings with particular thermal or chemical resistance.

Coating Materials in Paint Industry

. It is employed in products such as boat paint and building coatings, providing durability and resistance to environmental factors.

Epoxy Reactive Diluent

. This application involves reducing the viscosity of epoxy resins without compromising their mechanical properties or thermal stability. It’s particularly useful in the manufacturing of adhesives, sealants, and composites.

Thermal Stability Enhancement

. This is crucial for materials that need to withstand high temperatures or are used in environments where thermal resistance is a necessity.

Modification of Glass Transition Temperature

. By adjusting the molar fraction of the compound in the polymer matrix, scientists can fine-tune the Tg to suit specific applications, which is vital for materials used in temperature-sensitive environments.

Thermogravimetric Analysis for Material Characterization

. TGA provides valuable information about the composition, decomposition, and stability of materials under thermal stress.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-tert-butylphenoxyalkoxyamines, have been designed as potential dual-target ligands for parkinson’s disease, targeting monoamine oxidase b (mao b) and histamine h3 receptor (h3r) .

Mode of Action

Based on the structure of similar compounds, it could potentially interact with its targets through non-systemic contact action, inhibiting oxidative phosphorylation and mitochondrial atp synthase .

Biochemical Pathways

Similar compounds have been shown to have antioxidant effects, effectively suppressing oxidation and preventing material degradation and disintegration .

Result of Action

Similar compounds have shown potential antifungal, antioxidant, and anticancer properties .

Action Environment

It is known that environmental factors can significantly influence the action of similar compounds .